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Compound of Interest

Compound Name: Tributylphosphine oxide

Cat. No.: B122868

Abstract: Tributylphosphine oxide (TBPO) is a neutral organophosphorus compound widely
recognized for its efficacy as a solvating extractant in liquid-liquid extraction processes. Its
strong coordination ability, primarily through the phosphoryl (P=0) group, allows it to form
stable complexes with metal salts, facilitating their transfer from an agueous phase to an
immiscible organic phase. This property makes TBPO and its homologs, such as
trioctylphosphine oxide (TOPO) and tributyl phosphate (TBP), valuable reagents in
hydrometallurgy, nuclear fuel reprocessing, and waste treatment for the selective recovery and
purification of heavy metals. These notes provide an overview of its applications, quantitative
performance data, and standardized protocols for laboratory use.

Application Notes

Tributylphosphine oxide functions via a solvation mechanism, where it directly coordinates
with the metal species. The general extraction equilibrium can be represented as:

Mr+(aq) + nA—(aq) + XxTBPO(org) = --INVALID-LINK--

Where Mn* is the metal ion, A~ is the counter-ion (e.g., NOs~, CI7), and TBPO is the extractant
in the organic phase. The efficiency of this process is influenced by several factors, including
the acidity of the aqueous phase, the concentration of the extractant, the choice of organic
diluent, and the presence of salting-out agents.
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Extraction of Transition Metals (e.g., Cobalt)

TBPO and its homologs are effective for the extraction of transition metals like cobalt from
acidic solutions. Studies using the closely related Trioctylphosphine Oxide (TOPO) show high
extraction efficiencies from nitrate media. The efficiency is dependent on nitric acid and
extractant concentration.[1][2] For instance, with 0.005M TOPO, efficiency can reach 96.7% in
0.005M HNOs.[1][2] The addition of a salting-out agent like potassium nitrate (KNOs) can
dramatically enhance extraction, pushing efficiency to as high as 98.7%.[1][2]

Extraction of Precious Metals (e.g., Gold)

Tributyl Phosphate (TBP), which operates on a similar principle to TBPO, has been
successfully employed to extract gold from chloride solutions.[3][4] Gold is typically present in
hydrochloric acid as the HAuCla species. The extraction efficiency increases significantly with
higher concentrations of both HCI and the extractant.[3] The process is rapid, reaching
equilibrium in approximately 1.5 minutes.[3][4] The extracted gold can be effectively stripped
from the organic phase using a sodium thiosulfate solution.[3][4]

Extraction of Actinides and Rare Earth Elements (REES)

Organophosphorus extractants are central to the nuclear industry for separating uranium and
plutonium, most notably in the PUREX process which uses Tributyl Phosphate (TBP).[5][6] TBP
and other phosphine oxides are also used to extract and separate rare earth elements (REES)
such as neodymium, cerium, and yttrium from nitrate solutions.[7] High extraction percentages
(80-95%) can be achieved by optimizing conditions like TBP concentration and aqueous phase
acidity.[7] Often, these extractants are used in synergistic systems with other acidic extractants
to improve separation factors between different REEs.[8]

Quantitative Data Presentation

The following tables summarize the performance of TBPO-related organophosphorus
extractants under various experimental conditions.

Table 1: Extraction of Cobalt(ll) with Trioctylphosphine Oxide (TOPO) in Toluene.
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Aqueous

TOPO Conc. Co(ll) Conc. Extraction

Phase o Reference
(M) . (M) Efficiency (%)

Conditions
0.005 0.005 M HNOs 0.0005 96.7 [1][2]
0.0025 0.1 M HNOs 0.0005 70.4 [1][2]
0.0025 0.1 M HNOs 0.01 40.7 [1][2]
0.005 0.1 M HNOs 0.0005 90.0 [2]

| 0.0025 | 0.1 M HNOs + 0.2 M KNOs | 0.0005 | 98.7 [[1][2] |

Table 2: Extraction of Gold(lll) from Chloride Media with Tributyl Phosphate (TBP) in Kerosene.

Initial Au Extraction
TBP Conc. HCI Conc. Temperatur o
Conc. . Efficiency Reference
(M) (M) e (°C)
(mglL) (%)
0.1 3.0 67 20 >95 [31[4]
0.1 25 Not specified Not specified High [3]

| 0.01 - 0.25 | 3.0 | Not specified | Not specified | Increases with TBP conc. |[3] |

Table 3: Extraction of Rare Earth Elements (REEs) from Nitric Acid Leachate with TBP.

Aqueous Extraction

REE TBP Conc. (M) . Reference
Phase pH Efficiency (%)

Neodymium

3.65 ~0.2 ~95 [7]

(Nd)

Cerium (Ce) 3.65 ~0.2 ~90 [7]

Lanthanum (La) 3.65 ~0.2 ~87 [7]

| Yitrium (Y) | 3.65 | ~0.2 | ~80 |[7] |
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Visualizations
Mechanism and Workflow Diagrams

Solvation Extraction Mechanism

Aqueous Phase
Organic Phase (Initial)
Metal lon: Mn+
Extractant: xTBPO
Counter-ion: nA-

Organic Phase (Loaded)

Complex: [MAR(TBPO)x]

Click to download full resolution via product page

Caption: General mechanism of metal extraction by TBPO.
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General Solvent Extraction Workflow

1. Prepare Aqueous Phase 2. Prepare Organic Phase
(Dissolve metal salt in acid/buffer) (Dissolve TBPO in diluent, e.g., Kerosene)

3. Extraction
(Mix aqueous & organic phases, shake to equilibrium)

4. Phase Separation
(Allow layers to separate in a funnel)

5. Sampling & Analysis 6. Stripping (Optional)
(Measure metal content in raffinate via AAS/ICP-MS) (Contact loaded organic phase with stripping agent)

7. Product Analysis

(Measure metal content in strip solution)

Click to download full resolution via product page

Caption: Standard laboratory workflow for heavy metal extraction.
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Caption: Key factors influencing metal extraction efficiency.

Experimental Protocols
General Protocol for Heavy Metal Extraction using TBPO

This protocol provides a generalized procedure. Specific concentrations and parameters
should be optimized based on the target metal and literature data.
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1. Preparation of Aqueous Phase (Feed Solution): a. Prepare a stock solution of the target
heavy metal (e.g., 1000 mg/L) by dissolving a known weight of a high-purity metal salt (e.g.,
Co(NOs)2, HAUCI4) in deionized water. b. Adjust the acidity of the solution to the desired
molarity (e.g., 0.1 M HNO3s) by adding concentrated acid. c. If required, add a salting-out agent
(e.g., KNO3) to the desired concentration. d. Dilute the stock solution to the final working
concentration for the experiment (e.g., 50-100 mg/L).

2. Preparation of Organic Phase (Extractant Solution): a. Weigh the required amount of solid
Tributylphosphine Oxide (TBPO). b. Dissolve the TBPO in a suitable, water-immiscible
organic diluent (e.g., kerosene, toluene, hexane) to achieve the desired molar concentration
(e.g., 0.1 M). Ensure complete dissolution.

3. Solvent Extraction Procedure: a. In a separatory funnel, add equal volumes of the prepared
aqueous and organic phases (e.g., 20 mL each, for a 1:1 phase ratio). b. Stopper the funnel
securely and shake vigorously for a predetermined equilibration time (typically 2-15 minutes).[1]
[3] Periodically vent the funnel to release any pressure buildup. c. Mount the separatory funnel
on a stand and allow the two phases to disengage completely. A sharp interface should form
between the lower aqueous phase (raffinate) and the upper organic phase.

4. Analysis of Extraction Efficiency: a. Carefully drain the aqueous phase (raffinate) into a clean
beaker. b. Take a sample of the raffinate for metal analysis using an appropriate technique,
such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Mass
Spectrometry (ICP-MS). c. Calculate the extraction efficiency (E%) using the formula: E% =
[(Co - Ce) / Co] * 100 Where Co is the initial metal concentration in the aqueous phase and Ce is
the equilibrium metal concentration in the raffinate.

5. Stripping Procedure (Metal Recovery): a. Transfer the metal-loaded organic phase from step
3c to a clean separatory funnel. b. Add a suitable volume of a stripping agent (e.g., 0.05 M
sodium thiosulfate for gold, or dilute nitric acid for others).[3][4] c. Shake the mixture for
sufficient time to allow the metal to transfer back into the new aqueous phase. d. Allow the
phases to separate and collect the aqueous strip solution, which now contains the
concentrated metal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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